Cas no 123811-77-8 (cis,rac-(2R,3S)-3-Methylpiperidine-2-carboxylic Acid Hydrochloride)

• Product Name: cis,rac-(2R,3S)-3-Methylpiperidine-2-carboxylic Acid Hydrochloride
• CAS No: 123811-77-8
• MF: C₇H₁₄ClNO₂
• MW: 179.644561290741
• CID: 5043699
• Update Time: 2025-05-21

cis,rac-(2R,3S)-3-Methylpiperidine-2-carboxylic Acid Hydrochloride Chemical and Physical Properties

Names and Identifiers

• cis,rac-(2R,3S)-3-Methylpiperidine-2-carboxylic Acid Hydrochloride

• Inchi： 1S/C7H13NO2.ClH/c1-5-3-2-4-8-6(5)7(9)10;/h5-6,8H,2-4H2,1H3,(H,9,10);1H/t5-,6+;/m0./s1
• InChI Key： ZRDPTHZAEZSISM-RIHPBJNCSA-N
• SMILES： C([C@@H]1NCCC[C@@H]1C)(=O)O.Cl

cis,rac-(2R,3S)-3-Methylpiperidine-2-carboxylic Acid Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on cis,rac-(2R,3S)-3-Methylpiperidine-2-carboxylic Acid Hydrochloride

CAS No. 123811-77-8: cis,rac-(2R,3S)-3-Methylpiperidine-2-carboxylic Acid Hydrochloride

The compound with CAS No. 123811-77-8, known as cis,rac-(2R,3S)-3-Methylpiperidine-2-carboxylic Acid Hydrochloride, is a notable organic compound with significant applications in the pharmaceutical and chemical industries. This compound belongs to the class of piperidine derivatives, which are widely studied for their unique chemical properties and potential therapeutic effects. The hydrochloride salt form of this compound is particularly important due to its stability and solubility characteristics, making it suitable for various research and industrial purposes.

Recent studies have highlighted the importance of cis,rac-(2R,3S)-3-Methylpiperidine-2-carboxylic Acid Hydrochloride in drug discovery and development. Researchers have focused on its role as a building block in the synthesis of complex molecules, particularly those with bioactive properties. The stereochemistry of this compound—specifically its (2R,3S) configuration—plays a critical role in determining its interactions with biological systems. This has led to increased interest in its potential applications in areas such as neuropharmacology and cardiovascular research.

The synthesis of cis,rac-(2R,3S)-3-Methylpiperidine-2-carboxylic Acid Hydrochloride involves a multi-step process that combines organic synthesis techniques with advanced purification methods. The use of chiral resolution techniques has been instrumental in obtaining the desired stereochemical purity, which is essential for its intended applications. Recent advancements in asymmetric catalysis have further enhanced the efficiency of this synthesis process, making it more accessible for large-scale production.

In terms of chemical properties, this compound exhibits a high degree of stability under standard laboratory conditions. Its hydrochloride salt form ensures good solubility in aqueous solutions, which is advantageous for both analytical and preparative purposes. The compound's piperidine ring structure contributes to its ability to form hydrogen bonds, a property that is highly desirable in drug design for improving bioavailability and target binding affinity.

One of the most promising areas of research involving cis,rac-(2R,3S)-3-Methylpiperidine-2-carboxylic Acid Hydrochloride is its application in peptide synthesis. Its carboxylic acid functionality makes it an ideal candidate for forming amide bonds, which are fundamental to peptide construction. Recent studies have demonstrated its utility in the synthesis of cyclic peptides with potential anti-cancer and anti-inflammatory activities.

Moreover, the compound has been explored as a precursor for the development of novel antibiotics. Its unique structure allows for the incorporation of functional groups that can enhance antimicrobial activity while maintaining selectivity against bacterial targets. This dual functionality underscores the versatility of cis,rac-(2R,3S)-3-Methylpiperidine-2-carboxylic Acid Hydrochloride in modern drug discovery pipelines.

From an environmental standpoint, researchers have also investigated the biodegradability and eco-friendly synthesis routes for this compound. Green chemistry principles have been applied to minimize waste generation and reduce energy consumption during its production. These efforts align with global sustainability goals and highlight the importance of responsible chemical manufacturing practices.

In conclusion, cis,rac-(2R,3S)-3-Methylpiperidine-2-carboxylic Acid Hydrochloride (CAS No. 123811-77-8) stands out as a versatile and valuable compound in contemporary chemical research. Its unique properties, combined with recent advancements in synthesis and application techniques, position it as a key player in various fields ranging from pharmaceuticals to materials science. As research continues to uncover new potentials for this compound, its significance in both academic and industrial settings is expected to grow further.